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Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of 2-Methoxyphenylacetic acid, including personal

protective equipment (PPE), procedural guidance, and disposal plans.

Hazard Identification and Personal Protective
Equipment
2-Methoxyphenylacetic acid is classified as a substance that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper safety protocols

is crucial to minimize exposure and ensure a safe laboratory environment. The recommended

personal protective equipment is detailed below.
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Protection Type Equipment Specification Regulatory Standards

Eye and Face Protection

Chemical safety goggles or

glasses. A face shield is also

recommended.[1]

OSHA 29 CFR 1910.133,

European Standard EN166[1]

[4]

Hand Protection Appropriate protective gloves. OSHA 29 CFR 1910.138[1]

Skin and Body Protection

Suitable protective clothing,

such as a lab coat, to prevent

skin exposure.[1][2][5]

-

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator is necessary in

cases of inadequate ventilation

or when dust is generated.[1]

[2][4]

OSHA 29 CFR 1910.134,

European Standard EN 149[1]

[4]

Engineering Controls and Work Practices
To further mitigate risks, the following engineering controls and work practices should be

implemented:
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Control/Practice Description

Ventilation

Work should be conducted in a well-ventilated

area.[4] The use of a fume hood or other

appropriate exhaust ventilation is recommended

where dust may be formed.[2][5]

Safety Stations

Emergency eye wash fountains and safety

showers must be readily available in the

immediate vicinity of any potential exposure.[1]

Hygiene

Wash hands thoroughly after handling the

substance and before breaks or at the end of

the workday.[1][2][4] Do not eat, drink, or smoke

in the work area.[1]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[1][4] Keep away from

incompatible materials such as strong oxidizing

agents and strong bases.[1]

Procedural Workflow for Handling 2-
Methoxyphenylacetic Acid
The following diagram outlines the standard operating procedure for the safe handling of 2-
Methoxyphenylacetic acid from preparation to disposal.
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Preparation
- Review SDS

- Don appropriate PPE
- Ensure proper ventilation

Handling
- Weigh and transfer in a fume hood

- Avoid dust generation
- Keep container closed when not in use

Experimental Use
- Follow established protocols

- Monitor for any signs of exposure

Spill Response
- Evacuate area if necessary

- Wear appropriate PPE
- Contain and clean up spill

Waste Disposal
- Collect waste in labeled, sealed containers

- Dispose of according to regulations

Decontamination
- Clean work surfaces

- Remove and properly store or dispose of PPE

Click to download full resolution via product page

Workflow for Safe Handling of 2-Methoxyphenylacetic Acid

Emergency and Disposal Procedures
In the event of an emergency or the need for disposal, the following steps should be taken.
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Procedure Type Detailed Steps

First Aid: Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do so.[1][2] Seek medical

attention.[1]

First Aid: Skin Contact

Wash the affected area with plenty of soap and

water.[1][2] Seek medical attention if irritation

persists.[1]

First Aid: Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration.[1]

[2] Seek medical attention.[1]

First Aid: Ingestion
Do NOT induce vomiting.[1] Rinse the mouth

with water and seek medical attention.[1][2]

Spill Cleanup

For small spills, carefully sweep or vacuum the

material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[4]

Waste Disposal

Dispose of unused product and contaminated

materials in accordance with federal, state, and

local environmental control regulations.[5] This

often involves using a licensed incinerator.[1] Do

not allow the product to enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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